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Compound of Interest

Compound Name: Chlorophyllin sodium copper salt

Cat. No.: B8133567

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Chlorophyllin sodium copper salt, offering procedural, step-by-step guidance to
foster a safe and efficient research environment.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Chlorophyllin sodium copper salt, a comprehensive approach to safety
involves a combination of engineering controls and personal protective equipment to minimize
exposure.

Engineering Controls:

o Ventilation: Use in a well-ventilated area.[1] For operations that may generate dust, use
process enclosures or local exhaust ventilation to keep airborne levels below recommended
exposure limits.

o Safety Equipment: An eyewash station and safety shower should be readily accessible.

Personal Protective Equipment:
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o Eye/Face Protection: Wear tightly fitting safety goggles or safety glasses with side-shields.[2]
[3]

o Skin Protection:
o Gloves: Wear protective gloves.
o Clothing: A chemical-resistant apron or impervious clothing is recommended.[2][4]

» Respiratory Protection: If dust is generated and exposure limits may be exceeded, use a
NIOSH (US) or CEN (EU) approved respirator.[5] A type N95 (US) or type P1 (EN 143) dust
mask may be suitable for nuisance levels of dusts.[5] For higher exposures, a full-face
respirator may be necessary.[3][4]

Essential Safety and Handling Protocols

Handling:

Avoid all personal contact, including inhalation of dust.[1]

Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[1]

Wash hands thoroughly with soap and water after handling.[1]

Work clothes should be laundered separately.[1]

Avoid formation of dust and aerosols.[4]

Storage:

o Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]

e The recommended storage temperature is between 2°C and 8°C (36°F and 46°F).[6]
o Protect from light.[6]

» Store away from incompatible materials such as strong oxidizing agents.[4]
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First Aid and Emergency Procedures

In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
separating the eyelids with fingers.[5] Seek medical attention.[5]

o Skin Contact: Immediately wash skin with soap and plenty of water.[5] Remove
contaminated clothing.[1] Seek medical attention if irritation develops.[1]

 Inhalation: Remove to fresh air. If breathing is difficult, call a physician.[5]

 Ingestion: If swallowed, wash out mouth with water provided the person is conscious.[5] Do
NOT induce vomiting.[1] Call a physician.[5]

Spill Response:

e Minor Spills:

o

Remove all ignition sources.[1]

[¢]

Clean up spills immediately, avoiding dust generation.[1]

o

Use dry clean-up procedures.[1]

o

Place in a suitable, labeled container for waste disposal.[1]

e Major Spills:
o Advise personnel in the area and alert emergency responders.[1]
o Wear appropriate protective clothing and breathing apparatus.[1]
o Prevent spillage from entering drains or water courses.[1]

Disposal Plan

Dispose of Chlorophyllin sodium copper salt in accordance with all applicable federal, state,
and local environmental regulations.[7] The recommended method of disposal is to bury it in a
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landfill site approved for chemical and hazardous wastes.[7] Do not mix with other waste.[5]

Handle uncleaned containers as you would the product itself.[5]

Quantitative Data Summary

Parameter Value Reference
Occupational Exposure Limits
ACGIH TLV (as Copper, dusts
) 1 mg/m3 TWA [2][8]
and mists)
NIOSH REL (as Copper, dusts
) 1 mg/m3 TWA [6]
and mists)
OSHA PEL (as Copper, fume) 0.1 mg/m3 [1]

Physical and Chemical

Properties

Appearance Dark green to black powder [4]
Solubility Soluble in water [9]
Melting Point 188 °C (lit.) [4]

Operational Workflow

The following diagram outlines the standard operating procedure for handling Chlorophyllin

sodium copper salt from receipt to disposal.
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Receiving and Storage

Receive Shipment

Y

Inspect Container for Damage

A 4

Log into Inventory

A 4

Store in Cool, Dry, Well-Ventilated Area (2-8°C)

Experiment Preparation

Don Personal Protective Equipment (PPE)

Y

Retrieve from Storage

Y

Weigh Required Amount in Ventilated Enclosure

Y

Prepare Solution as per Protocol

Handling and Use

Conduct Experiment in Designated Area

Y

Avoid Dust Generation

Y

Wash Hands Thoroughly After Handling

Waste Disposal

Collect Waste in Labeled, Sealed Container

Y

Decontaminate Work Surfaces and Equipment

Y

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for Handling Chlorophyllin Sodium Copper Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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